Cas no 1785440-04-1 (1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl-
• CAS No: 1785440-04-1
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5972409
• PubChem ID: 84650121
• Update Time: 2025-06-14

1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl-
• 4-Ethyl-1-methyl-1H-1,2,3-triazole-5-carboxylic acid
• 4-Ethyl-1-methyl-1H-1,2,3-triazole-5-carboxylicacid
• EN300-764183
• 1785440-04-1

• Inchi： 1S/C6H9N3O2/c1-3-4-5(6(10)11)9(2)8-7-4/h3H2,1-2H3,(H,10,11)
• InChI Key： GASJBWJGOCLTAK-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(CC)N=N1

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 326.5±34.0 °C(Predicted)
• pka: 3.46±0.50(Predicted)

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl-

Recent Advances in the Study of 1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl- (CAS: 1785440-04-1)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl- (CAS: 1785440-04-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly valued for its role as a bioisostere and its ability to enhance pharmacokinetic properties in lead compounds. Recent studies have explored its potential in targeting various disease pathways, including inflammation, cancer, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that derivatives of 1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl- exhibited potent inhibitory activity against tyrosine kinases, which are critical targets in oncology. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical evaluations.

In addition to its role in kinase inhibition, this compound has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that 1H-1,2,3-Triazole-5-carboxylic acid derivatives showed promising activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study utilized a combination of synthetic chemistry and microbiological assays to identify structural modifications that enhance antibacterial efficacy while minimizing cytotoxicity.

Another area of interest is the compound's application in click chemistry. Researchers from the University of Cambridge have developed a novel protocol for the rapid functionalization of biomolecules using 1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl- as a clickable handle. This approach, detailed in a 2024 Nature Communications paper, enables efficient conjugation of therapeutic agents to antibodies and other biologics, offering new avenues for targeted drug delivery.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of this compound. A recent review in Organic Process Research & Development discussed the need for greener and more cost-effective methodologies to meet the growing demand for 1H-1,2,3-Triazole-5-carboxylic acid derivatives in industrial applications. The review emphasized the potential of continuous flow chemistry and biocatalysis as sustainable alternatives to traditional batch processes.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-ethyl-1-methyl- (CAS: 1785440-04-1) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover its potential in drug discovery, antimicrobial therapy, and bioconjugation, while addressing synthetic challenges to facilitate broader utilization. Future studies are expected to focus on translational applications, including in vivo efficacy and safety profiling of its derivatives.